n-Pentylsparsomycin
n-Pentylsparsomycin
Brand Name:
Vulcanchem
CAS No.:
114991-34-3
VCID:
VC20854078
InChI:
InChI=1S/C16H25N3O5S2/c1-2-3-4-7-25-11-26(24)10-13(9-20)18-14(21)6-5-12-8-17-16(23)19-15(12)22/h5-6,8,13,20H,2-4,7,9-11H2,1H3,(H,18,21)(H2,17,19,22,23)/b6-5+/t13-,26+/m0/s1
SMILES:
CCCCCSCS(=O)CC(CO)NC(=O)C=CC1=CNC(=O)NC1=O
Molecular Formula:
C16H25N3O5S2
Molecular Weight:
403.5 g/mol
n-Pentylsparsomycin
CAS No.: 114991-34-3
Cat. No.: VC20854078
Molecular Formula: C16H25N3O5S2
Molecular Weight: 403.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114991-34-3 |
|---|---|
| Molecular Formula | C16H25N3O5S2 |
| Molecular Weight | 403.5 g/mol |
| IUPAC Name | (E)-3-(2,4-dioxo-1H-pyrimidin-5-yl)-N-[(2S)-1-hydroxy-3-[(R)-pentylsulfanylmethylsulfinyl]propan-2-yl]prop-2-enamide |
| Standard InChI | InChI=1S/C16H25N3O5S2/c1-2-3-4-7-25-11-26(24)10-13(9-20)18-14(21)6-5-12-8-17-16(23)19-15(12)22/h5-6,8,13,20H,2-4,7,9-11H2,1H3,(H,18,21)(H2,17,19,22,23)/b6-5+/t13-,26+/m0/s1 |
| Standard InChI Key | QFVBTSYZDWPEKY-CWDVNNBASA-N |
| Isomeric SMILES | CCCCCSC[S@](=O)C[C@H](CO)NC(=O)/C=C/C1=CNC(=O)NC1=O |
| SMILES | CCCCCSCS(=O)CC(CO)NC(=O)C=CC1=CNC(=O)NC1=O |
| Canonical SMILES | CCCCCSCS(=O)CC(CO)NC(=O)C=CC1=CNC(=O)NC1=O |
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